Cas no 2340184-77-0 (1,4-bis(6-Nitro-3-pyridinyl)-piperazine)

• Product Name: 1,4-bis(6-Nitro-3-pyridinyl)-piperazine
• CAS No: 2340184-77-0
• MF: C₁₄H₁₄N₆O₄
• MW: 330.298761844635
• MDL: MFCD32202760
• CID: 4736846
• PubChem ID: 145926751
• Update Time: 2025-10-21

1,4-bis(6-Nitro-3-pyridinyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(6-nitro-3-pyridyl)piperazine
• SY262064
• CS-0165501
• MFCD32202760
• 1,4-bis(6-nitropyridin-3-yl)piperazine? (Palbociclib Impurity pound(c)
• 2340184-77-0
• 1,4-bis(6-Nitro-3-pyridinyl)-piperazine
• AC8990
• 1,4-Bis(6-nitropyridin-3-yl)piperazine

• MDL： MFCD32202760
• Inchi： 1S/C14H14N6O4/c21-19(22)13-3-1-11(9-15-13)17-5-7-18(8-6-17)12-2-4-14(16-10-12)20(23)24/h1-4,9-10H,5-8H2
• InChI Key： QCQAAJKHXNYIQM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=N1)N1CCN(C2C=NC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 330.10765295g/mol
• Monoisotopic Mass: 330.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 1.8

Additional information on 1,4-bis(6-Nitro-3-pyridinyl)-piperazine

Introduction to 1,4-bis(6-Nitro-3-pyridinyl)-piperazine (CAS No. 2340184-77-0)

1,4-bis(6-Nitro-3-pyridinyl)-piperazine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2340184-77-0, belongs to a class of molecules that exhibit promising biological activities. The structural composition of this compound, featuring a piperazine core substituted with nitro-substituted pyridine groups, makes it a fascinating subject for further exploration in medicinal chemistry.

The significance of 1,4-bis(6-Nitro-3-pyridinyl)-piperazine lies in its potential applications across various therapeutic areas. Recent studies have highlighted its role in the development of novel pharmacological agents that target specific biological pathways. The nitro group in the pyridine ring enhances the compound's reactivity and bioavailability, making it an attractive candidate for drug design. This section delves into the chemical properties, synthesis methods, and emerging research applications of this compound.

In terms of chemical structure, 1,4-bis(6-Nitro-3-pyridinyl)-piperazine consists of a central piperazine ring that is symmetrically substituted with two 6-nitro-3-pyridine groups. The presence of nitro groups introduces electrophilic centers, which can participate in various chemical reactions such as nucleophilic substitution and condensation reactions. This structural feature allows for diverse modifications, enabling chemists to tailor the compound's properties for specific biological targets.

The synthesis of 1,4-bis(6-Nitro-3-pyridinyl)-piperazine involves a series of multi-step reactions that require precise control over reaction conditions. Typically, the process begins with the nitration of pyridine derivatives followed by functional group transformations to introduce the piperazine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent research has demonstrated the potential of 1,4-bis(6-Nitro-3-pyridinyl)-piperazine in addressing various health challenges. Studies have shown that this compound exhibits inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drugs. Additionally, its ability to interact with specific protein targets has been explored in the context of neurodegenerative diseases. The compound's dual functionality—combining the bioactivity of nitro-substituted pyridines with the versatility of piperazine—makes it a versatile tool for drug discovery.

The pharmacological profile of 1,4-bis(6-Nitro-3-pyridinyl)-piperazine has been further investigated through in vitro and in vivo studies. These experiments have revealed interesting insights into its mechanism of action and potential side effects. For instance, studies have shown that the compound can modulate neurotransmitter release by interacting with receptor sites in the brain. This finding opens up new avenues for developing treatments for cognitive disorders and mental health conditions.

In addition to its therapeutic potential, 1,4-bis(6-Nitro-3-pyridinyl)-piperazine has been studied for its role in chemical biology research. Its unique structure allows researchers to probe fundamental questions about molecular interactions and signaling pathways. By using this compound as a tool, scientists can gain deeper insights into disease mechanisms and develop more effective diagnostic tools.

The future prospects for 1,4-bis(6-Nitro-3-pyridinyl)-piperazine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process. These technologies will enable researchers to identify novel derivatives of this compound with enhanced efficacy and reduced side effects.

In conclusion, 1,4-bis(6-Nitro-3-pyridinyl)-piperazine (CAS No. 2340184-77-0) is a remarkable chemical entity with significant potential in pharmaceutical research. Its unique structure and bioactivity make it a valuable asset for developing new drugs targeting various diseases. As research continues to uncover its therapeutic benefits and mechanisms of action, this compound is poised to play a crucial role in advancing medical treatments.